Cas no 1805106-77-7 (2,5-Bis(trifluoromethyl)-4-nitrobenzyl bromide)

• Product Name: 2,5-Bis(trifluoromethyl)-4-nitrobenzyl bromide
• CAS No: 1805106-77-7
• MF: C₉H₄BrF₆NO₂
• MW: 352.027982711792
• CID: 4982167
• Update Time: 2025-08-03

2,5-Bis(trifluoromethyl)-4-nitrobenzyl bromide Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(trifluoromethyl)-4-nitrobenzyl bromide

• Inchi： 1S/C9H4BrF6NO2/c10-3-4-1-6(9(14,15)16)7(17(18)19)2-5(4)8(11,12)13/h1-2H,3H2
• InChI Key： PLBKZGMGRINOKL-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)(F)F)C(=CC=1C(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 339
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8

Additional information on 2,5-Bis(trifluoromethyl)-4-nitrobenzyl bromide

Introduction to 2,5-Bis(trifluoromethyl)-4-nitrobenzyl bromide (CAS No. 1805106-77-7)

2,5-Bis(trifluoromethyl)-4-nitrobenzyl bromide (CAS No. 1805106-77-7) is a highly specialized compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes two trifluoromethyl groups and a nitro group, making it a valuable reagent in the synthesis of complex organic molecules and pharmaceutical intermediates.

The molecular formula of 2,5-Bis(trifluoromethyl)-4-nitrobenzyl bromide is C₁₃H₆F₆BrNO₂, and its molecular weight is approximately 393.08 g/mol. The presence of the trifluoromethyl groups imparts significant electron-withdrawing properties to the molecule, which can influence its reactivity and stability in various chemical reactions. The nitro group further enhances the compound's electrophilic character, making it a versatile reagent in organic synthesis.

In recent years, 2,5-Bis(trifluoromethyl)-4-nitrobenzyl bromide has gained attention for its potential applications in the development of novel pharmaceuticals. Research has shown that compounds with similar structures can exhibit potent biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of trifluoromethylated benzyl bromides as key intermediates in the synthesis of potent antiviral agents targeting viral proteases.

The synthesis of 2,5-Bis(trifluoromethyl)-4-nitrobenzyl bromide typically involves a multi-step process that begins with the preparation of 2,5-bis(trifluoromethyl)nitrobenzene. This intermediate is then subjected to a series of reactions, including bromination and functional group transformations, to yield the final product. The detailed synthetic route and conditions are crucial for ensuring high yields and purity, which are essential for downstream applications in medicinal chemistry.

In addition to its role in pharmaceutical research, 2,5-Bis(trifluoromethyl)-4-nitrobenzyl bromide has also found applications in materials science. The unique electronic properties of this compound make it suitable for use in the development of advanced materials with tailored optical and electronic properties. For example, researchers have explored the use of trifluoromethylated benzyl bromides as building blocks for organic semiconductors and photovoltaic materials.

The physical properties of 2,5-Bis(trifluoromethyl)-4-nitrobenzyl bromide, such as its melting point and solubility characteristics, are important considerations for its handling and storage. This compound is generally stable under standard laboratory conditions but should be stored in a cool, dry place to prevent degradation. Safety precautions should be taken when handling this compound due to its reactivity and potential health hazards associated with exposure to bromine-containing compounds.

In conclusion, 2,5-Bis(trifluoromethyl)-4-nitrobenzyl bromide (CAS No. 1805106-77-7) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and chemical properties make it an invaluable reagent for the synthesis of complex organic molecules and advanced materials. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern scientific endeavors.